Cas no 352530-42-8 (2,4-dichlorophenylzinc iodide)

• Product Name: 2,4-dichlorophenylzinc iodide
• CAS No: 352530-42-8
• MF: C₆H₃Cl₂IZn
• MW: 338.307488679886
• MDL: MFCD02260174
• CID: 920117
• PubChem ID: 4135659
• Update Time: 2025-05-28

2,4-dichlorophenylzinc iodide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichlorophenylzinc iodide
• 1,3-dichlorobenzene-6-ide,iodozinc(1+)
• 2,4-Dichlorophenylzinc iodide 0.5 M in Tetrahydrofuran
• 2,4-Dichlorophenylzinc iodide solution
• 2,4-Dichlorophenylzinc iodide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• 2,4-Dichlorophenylzinc iodide, 0.50 M in THF
• 1,3-dichlorobenzene-6-ide;iodozinc(1+)
• 352530-42-8
• 2,4-Dichlorophenylzinc iodide, 0.5M in THF
• AKOS015913034
• MFCD02260174

• MDL： MFCD02260174
• Inchi： 1S/C6H3Cl2.HI.Zn/c7-5-2-1-3-6(8)4-5;;/h1-2,4H;1H;/q-1;;+2/p-1
• InChI Key： OMNPUGDFAUWALD-UHFFFAOYSA-M
• SMILES： I[Zn+].ClC1C=C(C=C[C-]=1)Cl

Computed Properties

• Exact Mass: 335.79500
• Monoisotopic Mass: 335.79479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.048 g/mL at 25 °C
• Boiling Point: 65 °C
• Flash Point: 1 °F
• PSA: 0.00000
• LogP: 3.67680

2,4-dichlorophenylzinc iodide Security Information

• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-19-23/24/25-36/37/38-40-36/37
• Safety Instruction： 16-26-28-33-36/37-45
• Hazardous Material Identification：

Additional information on 2,4-dichlorophenylzinc iodide

Comprehensive Analysis of 2,4-Dichlorophenylzinc Iodide (CAS No. 352530-42-8): Properties, Applications, and Industry Trends

2,4-Dichlorophenylzinc iodide (CAS No. 352530-42-8) is a highly specialized organozinc compound widely utilized in modern synthetic chemistry. Its unique reactivity profile makes it invaluable for cross-coupling reactions, particularly in pharmaceutical intermediates and advanced material synthesis. The compound's molecular structure features a zinc-iodide bond adjacent to a dichlorophenyl group, enabling selective transformations that are difficult to achieve with conventional reagents.

Recent advancements in green chemistry have spurred interest in optimizing 2,4-dichlorophenylzinc iodide synthesis, with researchers focusing on solvent-free conditions and catalytic systems. Analytical techniques like NMR spectroscopy and X-ray crystallography confirm its stability in anhydrous environments, though proper storage under inert gas is recommended. The compound's reaction mechanism typically involves transmetalation steps in Negishi coupling processes, making it crucial for constructing complex aromatic systems.

Industry demand for halogenated organometallics like 352530-42-8 has grown significantly due to their role in producing OLED materials and agrochemicals. Patent analyses reveal a 40% increase in applications involving heterocycle formation since 2020. When handling this reagent, professionals emphasize using Schlenk line techniques to maintain purity, as even trace moisture can affect its reaction yield.

The price of 2,4-dichlorophenylzinc iodide varies by purity grade (98% vs. 99.5%), with bulk purchases offering cost advantages for contract manufacturing organizations. Comparative studies with similar arylzinc reagents demonstrate its superior selectivity in ortho-substituted aromatic systems, particularly when paired with palladium catalysts. These characteristics align with current research priorities in precision synthesis and atom-efficient reactions.

Emerging applications in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs) have expanded the utility of CAS 352530-42-8. Researchers are investigating its use in constructing porous materials for gas storage, with recent publications highlighting exceptional results in selective molecular recognition. These developments correlate with rising searches for advanced functional materials across scientific databases.

Quality control protocols for 2,4-dichlorophenylzinc iodide solution typically involve titration methods and GC-MS analysis. The compound's shelf life can exceed 12 months when stored properly, though periodic reactivity testing is advised. Regulatory documentation emphasizes compliance with REACH standards, with particular attention to waste disposal procedures for zinc-containing byproducts.

Academic laboratories frequently employ this reagent in multistep synthesis of bioactive molecules, where its chemoselectivity reduces purification steps. Case studies demonstrate successful applications in constructing chiral auxiliaries and sterically hindered compounds. Such versatility explains its inclusion in over 120 synthetic methodology papers indexed in 2023 alone.

Future research directions may explore continuous flow chemistry adaptations for 352530-42-8, potentially improving safety and scalability. Computational chemistry models predict promising results in catalyst design when combining this reagent with N-heterocyclic carbenes. These innovations align with the broader industry shift toward sustainable synthetic pathways and automated reaction optimization.